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Compound of Interest

Propargyl-PEG2-urea-C3-
Compound Name:
triethoxysilane

cat. No.: B11828236

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the chemical structure and known
properties of Propargyl-PEG2-urea-C3-triethoxysilane, a bifunctional molecule increasingly
utilized in the field of targeted protein degradation and bioconjugation.

Core Chemical Identity

Propargyl-PEG2-urea-C3-triethoxysilane is a versatile chemical linker characterized by three
key functional domains: a terminal propargyl group, a polyethylene glycol (PEG) spacer, and a
triethoxysilane moiety. This unique combination of reactive groups makes it a valuable tool for
covalently linking different molecular entities.

Chemical Structure

The structural formula of Propargyl-PEG2-urea-C3-triethoxysilane is presented below:
Systematic Name: 3-{2-[2-(prop-2-yn-1-yloxy)ethoxy]ethyl}-1-[3-(triethoxysilyl)propyljurea[1]

Structure:

Physicochemical Properties
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Quantitative data for Propargyl-PEG2-urea-C3-triethoxysilane is limited in publicly available
literature. The known properties are summarized in the table below. Information regarding
properties such as boiling point, melting point, density, and solubility is not readily available
from scientific databases or supplier technical data sheets.

Property Value Source
CAS Number 1637329-79-3 [2][3]1[4]
Molecular Formula C17H34N206Si [1][4]
Molecular Weight 390.55 g/mol [1][4]

Applications in Research and Drug Development

The unique trifunctional nature of Propargyl-PEG2-urea-C3-triethoxysilane underpins its
utility in several advanced research applications, most notably in the development of
Proteolysis Targeting Chimeras (PROTACSs) and for surface modification via "click” chemistry.

PROTAC Linker Chemistry

Propargyl-PEG2-urea-C3-triethoxysilane serves as a PEG-based PROTAC linker.[2][5][6]
PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome.[2] The propargyl group provides a reactive handle for "click" chemistry, a set of
highly efficient and specific reactions. Specifically, the alkyne group can undergo a copper-
catalyzed azide-alkyne cycloaddition (CUAAC) with an azide-modified molecule, such as a
ligand for a target protein or an E3 ligase.[2][5] The PEG spacer enhances solubility and
provides conformational flexibility to the resulting PROTAC molecule.

The logical workflow for the utilization of Propargyl-PEG2-urea-C3-triethoxysilane in
PROTAC synthesis is depicted in the following diagram:
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Conceptual workflow for PROTAC synthesis and action.

Surface Functionalization

The triethoxysilane group allows for the covalent attachment of the molecule to hydroxylated
surfaces, such as glass, silica, and metal oxides. This process, known as silanization, creates a
stable, functionalized surface. The propargyl group, now presented on the surface, can be used
to immobilize other molecules via click chemistry. This is particularly useful for the development
of biosensors, functionalized nanopatrticles, and other advanced materials.

Experimental Protocols

A significant limitation in the current body of public knowledge is the absence of detailed, peer-
reviewed experimental protocols for the synthesis, purification, and characterization of
Propargyl-PEG2-urea-C3-triethoxysilane. While general methods for the synthesis of urea-
containing silanes and for performing copper-catalyzed azide-alkyne cycloadditions are well-
documented in the chemical literature, specific procedures and characterization data (e.g.,
NMR, IR, Mass Spectrometry) for this particular molecule are not readily available.
Researchers are advised to consult the technical documentation provided by their chemical
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supplier and to develop and validate their own protocols based on established chemical
principles.

Safety Information

Detailed safety information, including a Material Safety Data Sheet (MSDS), should be
obtained from the supplier of Propargyl-PEG2-urea-C3-triethoxysilane. As with all laboratory
chemicals, appropriate personal protective equipment should be worn, and the compound
should be handled in a well-ventilated area.

Conclusion

Propargyl-PEG2-urea-C3-triethoxysilane is a valuable chemical tool for researchers in drug
discovery and materials science. Its trifunctional nature enables the elegant construction of
complex molecular architectures, such as PROTACSs, and the functionalization of surfaces.
While the lack of publicly available, detailed experimental data presents a challenge, the
fundamental reactivity of its constituent functional groups is well-understood, providing a solid
foundation for its application in novel research endeavors. It is anticipated that as the use of
this and similar linkers becomes more widespread, more detailed technical information will
become available in the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propargyl-PEG2-urea-C3-triethoxysilane: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11828236#propargyl-peg2-urea-c3-triethoxysilane-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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